Cas no 162607-22-9 (3-Methoxythiophene-2-boronic acid)

• Product Name: 3-Methoxythiophene-2-boronic acid
• CAS No: 162607-22-9
• MF: C₅H₇BO₃S
• MW: 157.983280420303
• CID: 2118340
• PubChem ID: 53397908
• Update Time: 2025-06-12

3-Methoxythiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxythiophene-2-boronic acid
• (3-methoxythiophen-2-yl)boronic acid
• 162607-22-9
• AKOS006310675
• DB-064463
• CS-0177956
• EN300-1674255
• DTXSID20694389
• (3-methoxythiophen-2-yl)boronicacid
• SCHEMBL577886
• BS-27459

• Inchi： 1S/C5H7BO3S/c1-9-4-2-3-10-5(4)6(7)8/h2-3,7-8H,1H3
• InChI Key： TYUQSAPZLQSKPS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1B(O)O)OC

Computed Properties

• Exact Mass: 158.02100
• Monoisotopic Mass: 158.0208954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 77.93000
• LogP: -0.56350

Additional information on 3-Methoxythiophene-2-boronic acid

Introduction to 3-Methoxythiophene-2-boronic Acid (CAS No. 162607-22-9)

3-Methoxythiophene-2-boronic acid, identified by its CAS number 162607-22-9, is a significant compound in the field of organic synthesis and pharmaceutical development. This organoboron derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The compound's unique structure, featuring a thiophene ring substituted with a methoxy group and a boronic acid moiety, makes it an invaluable intermediate in the construction of complex molecular frameworks.

The 3-Methoxythiophene-2-boronic acid molecule exhibits excellent reactivity due to the presence of the boronic acid functional group, which readily participates in palladium-catalyzed coupling reactions. These reactions are fundamental in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The methoxythiophene core itself is a structural motif found in various natural products and drug candidates, contributing to its broad applicability in medicinal chemistry.

In recent years, the demand for efficient and scalable methods to construct heterocyclic compounds has led to increased interest in boronic acids derived from thiophene derivatives. The CAS No. 162607-22-9 identifier ensures precise identification and traceability, which are critical for compliance with regulatory standards and for reproducibility in research settings. The compound's stability under standard storage conditions further enhances its practicality as a laboratory reagent.

One of the most compelling applications of 3-Methoxythiophene-2-boronic acid is in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize derivatives with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, recent studies have demonstrated its utility in generating libraries of methoxythiophene-based compounds for high-throughput screening assays. These efforts have yielded promising candidates that exhibit inhibitory activity against specific biological targets.

The role of Suzuki-Miyaura cross-coupling reactions in drug discovery cannot be overstated. The ability to introduce aryl groups selectively onto various scaffolds has revolutionized the way new molecules are designed and synthesized. 3-Methoxythiophene-2-boronic acid serves as a key building block in this context, enabling chemists to access structurally diverse compounds with tailored biological properties. Its incorporation into drug-like molecules has been particularly fruitful, leading to several patents and publications detailing novel therapeutic approaches.

The synthesis of 3-Methoxythiophene-2-boronic acid typically involves lithiation followed by quenching with a boron source, although alternative synthetic routes have been explored to improve yield and purity. Advances in catalytic systems have also contributed to more efficient methodologies for preparing this boronic acid derivative. These improvements are crucial for reducing costs and minimizing waste, aligning with the principles of green chemistry.

In addition to its pharmaceutical applications, 3-Methoxythiophene-2-boronic acid has found utility in materials science. The thiophene ring is known for its electronic properties, making it relevant in the design of organic semiconductors and conductive polymers. By incorporating this moiety into larger molecular architectures, researchers aim to develop materials with enhanced performance characteristics for use in optoelectronic devices.

The compound's versatility extends to agrochemical applications as well. Derivatives of methoxythiophene have shown promise as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets effectively. This expanding scope underscores the importance of having reliable sources of high-quality boronic acids like 3-Methoxythiophene-2-boronic acid.

Ongoing research continues to uncover new ways to utilize this compound. Innovations in synthetic chemistry and catalysis are likely to further enhance its accessibility and utility. Collaborative efforts between academia and industry are driving these advancements, ensuring that tools like 3-Methoxythiophene-2-boronic acid remain at the forefront of chemical innovation.

The future prospects for 3-Methoxythiophene-2-boronic acid are bright, given its integral role in multiple areas of chemical research. As new methodologies emerge and demand for specialized intermediates grows, this compound will undoubtedly continue to play a pivotal role in shaping the next generation of chemical products and therapies.